1-Ethyl-4-formyl-1H-pyrazole-3-carboxylic acid

• Molecular Formula: C7H8N2O3
• Molecular Weight: 168.15 g/mol
• SMILES: CCN1C=C(C(=N1)C(=O)O)C=O
• InChI: InChI=1S/C7H8N2O3/c1-2-9-3-5(4-10)6(8-9)7(11)12/h3-4H,2H2,1H3,(H,11,12)
• InChIKey: RJSLCRLRJRVASC-UHFFFAOYSA-N

1-Ethyl-4-formyl-pyrazole-3-carboxylic acid: Procurement & Synthesis Profile

1-Ethyl-4-formyl-1H-pyrazole-3-carboxylic acid (CAS 2059945-07-0), with the molecular formula C₇H₈N₂O₃ and a molecular weight of 168.15 g/mol, is a bifunctional pyrazole building block characterized by a 3-carboxylic acid and a 4-formyl substituent on an N¹-ethyl scaffold . Its Aldo-X bifunctional architecture enables orthogonal derivatization, placing it in a privileged class of intermediates for generating fused and substituted heterocycles relevant to medicinal chemistry and agrochemical research [1]. This dual, competing electrophilic reactivity distinguishes it from mono-functional analogs.

Orthogonal reactivityAldo-X bifunctional scaffold enables sequential derivatization at C4-formyl and C3-carboxylic acid

Building block classMay support generation of fused and substituted heterocycles in medicinal chemistry and agrochemical research

N¹-Ethyl profileProvides a balanced steric and electronic profile for downstream transformations compared to methyl or phenyl analogs

• [1] Bratenko, M. K., & Vovk, M. V. (2017). 4-Formyl-Pyrazole-3-Carboxylate: A Useful Aldo-X Bifunctional Precursor for the Syntheses of Pyrazole-fused/Substituted Frameworks. *ChemInform*, 48(49). View Source

1-Ethyl-4-formyl-pyrazole-3-carboxylic acid: Generic Substitution Risks

In-class substitution of 1-ethyl-4-formyl-1H-pyrazole-3-carboxylic acid with close analogs (e.g., N-methyl, N-phenyl, or N-unsubstituted variants, or the corresponding ethyl ester) is not chemically neutral. Systematic electrochemical oxidation studies reveal that the N¹-substituent directly dictates the yield in key downstream transformations (Me > Et > Ph) [1]. Furthermore, the free carboxylic acid enables direct amidation or conjugation pathways unavailable to the ethyl ester analog without a prior, potentially yield-reducing, hydrolysis step [2]. Consequently, substituting any core functional group introduces quantifiable differences in reaction efficiency, product purity, and the synthetic route's overall length.

N¹-substituent yield shift

Electrochemical oxidation yield follows Me > Et > Ph; replacing ethyl with methyl or phenyl may alter product yield in oxidation-based routes

Acid vs ester functional divergence

Free carboxylic acid enables direct amidation/conjugation; ethyl ester analog requires prior hydrolysis, potentially reducing overall yield and adding steps

4-Formyl reactivity may not transfer

Other 4-formylpyrazoles with different C3 substituents may show altered condensation behavior, limiting direct substitution

• [1] Lyalin, B. V., & Petrosyan, V. A. (2013). Electrosynthesis of pyrazole-4-carboxylic acids by oxidation of 4-formylpyrazoles on NiO(OH)-electrode in aqueous alkaline solution. *Russian Chemical Bulletin*, 62(5), 1148–1153. View Source
• [2] Bratenko, M. K., Chornous, V. A., & Vovk, M. V. (2009). Polyfunctional pyrazoles 5. Preparative synthesis of 1-aryl-4-formylpyrazole-3-carboxylic acids. *Chemistry of Heterocyclic Compounds*, 45(12), 1464–1468. View Source

1-Ethyl-4-formyl-pyrazole-3-carboxylic acid: Comparator Analysis

N1-Alkyl Impact on Electrochemical Oxidation Yield

When undergoing electrochemical oxidation on a NiO(OH)-electrode, the yield of the corresponding pyrazole-4-carboxylic acid is directly dependent on the N¹ substituent. The 1-ethyl analog yields are lower than the 1-methyl analog but significantly higher than the 1-phenyl analog, placing it as a mid-point candidate balancing reactivity and steric effects in process chemistry development [1].

N1-Alkyl oxidation yield

Head-to-head

Yield ranking Me > Et > Ph; 60–90% total range

Predictable yield context for process chemistry

NiO(OH)-electrode, aqueous alkali

Evidence Dimension	Electrochemical oxidation yield to pyrazole-4-carboxylic acid
Target Compound Data	Yield falls between 60-90%, following the trend Me > Et > Ph.
Comparator Or Baseline	1-Methyl analog: Highest yield. 1-Phenyl analog: Lowest yield in the sequence.
Quantified Difference	The difference is a systematic decrease in isolated yield when changing the N¹ substituent, order of magnitude: Me > Et > Ph.
Conditions	Electrochemical oxidation on a Ni-anode in aqueous alkali, yielding pyrazole-4-carboxylic acids in 60–90% total yield [1].

Why This Matters

For process scale-up or medicinal chemistry campaigns requiring efficient oxidation to 3,4-dicarboxylic acid intermediates, the 1-ethyl variant offers a predictable yield profile between the more reactive methyl and less efficient phenyl analogs, directly affecting cost and purity.

• [1] Lyalin, B. V., & Petrosyan, V. A. (2013). Electrosynthesis of pyrazole-4-carboxylic acids by oxidation of 4-formylpyrazoles on NiO(OH)-electrode in aqueous alkaline solution. *Russian Chemical Bulletin*, 62(5), 1148–1153. View Source

Thiosemicarbazone Synthesis: Acid vs Ester Efficiency

The free carboxylic acid of the target scaffold serves as a critical pharmacophoric anchor. 4-Formylpyrazole-3-carboxylic acids and their ethyl esters both undergo selective condensation with thiosemicarbazide to form 4-pyrazolylthiosemicarbazones in high yields (76-91%) [1]. While the formyl group's reactivity is comparable, the free acid directly enables the synthesis of polyfunctional 1,3-thiazolidine-containing derivatives with confirmed hypoglycemic activity, a one-step advantage over the ester, which requires subsequent hydrolysis [2]. In a direct application, a 1-methyl analog of this acid demonstrated a 30.4% glucose reduction in vivo, compared to only 23.9% for the reference drug pioglitazone [2].

Acid vs ester thiosemicarbazone

Reported comparison

Acid direct conjugate; 76–91% condensation yield; 1-Me analog: 30.4% vs 23.9% glucose reduction

Free acid enables one-step library synthesis

In vivo rat model, endpoint context

Evidence Dimension	Thiosemicarbazone condensation yield and downstream hypoglycemic activity
Target Compound Data	The acid form enables direct synthesis of bioactive thiazolidine hybrids; the ethyl variant is inferred to have similar formyl reactivity and enhanced bioactivity due to the free acid.
Comparator Or Baseline	Ethyl 4-formyl-1H-pyrazole-3-carboxylate (ester analog): Yields 76-91% thiosemicarbazone. 1-methyl-4-formyl-1H-pyrazole-3-carboxylic acid: 30.4% glucose reduction vs. 23.9% for pioglitazone.
Quantified Difference	Thiosemicarbazone yield range for the target acid and its ester: 76-91% [1]. The 1-methyl free acid analog showed a 6.5-percentage-point greater glucose reduction than the drug pioglitazone (30.4% vs 23.9%) [2].
Conditions	Condensation in boiling acetic acid [1]. Hypoglycemic activity assessed in vivo in rats at a 0.0214 mmole/kg dose [2].

Why This Matters

The free carboxylic acid group directly enables subsequent conjugate addition to diethyl acetylenedicarboxylate to form thiazolidinone hybrids for drug discovery, a key differentiator for procurement when designing bioactive libraries, as it eliminates the need for a preliminary ester hydrolysis step.

• [1] Bratenko, M. K., Barus, M. M., Denysenko, O. M., Rodik, R. V., Vovk, M. V., & Yarosh, O. K. (2015). Synthesis and the hypoglycemic activity of pyrazolidene-3-carboxylic acids and their derivatives exo-functionalized with the hydrazinilidene-1,3-thiazolidine fragment. *Journal of Organic and Pharmaceutical Chemistry*, 13(3), 37-44. View Source
• [2] Perepelytsya, O. O., Yaremiy, I. M., Kupchanko, K. P., Panasenko, N. V., Bratenko, M. K., & Vovk, M. V. (2019). Synthesis and hypoglycemic activity of derivatives of 4-((1,3-thiazolydine-5-yliden)methy)pyrazole-3-carbonic acid and its esters. *Chernivtsi University Scientific Herald. Chemistry*, (819), 37-44. View Source

Antifungal Selectivity of 4-Pyrazolylthiosemicarbazones

4-Pyrazolylthiosemicarbazones derived from the core 4-formylpyrazole-3-carboxylic acid scaffold exhibit a broad antimicrobial spectrum. Critically, these compounds show a 2- to 4-fold higher antifungal effect compared to their antibacterial activity, with their minimum fungicidal concentrations being lower than the minimum bactericidal concentrations [1]. This provides a quantifiable selectivity profile for the scaffold, which the 1-ethyl substitution can further tune via lipophilicity modulation.

Antifungal selectivity

Class-level

2- to 4-fold higher antifungal vs antibacterial

Supports antifungal screening context

Minimum fungicidal concentrations lower

Evidence Dimension	Antifungal vs. antibacterial selectivity
Target Compound Data	Derivatives of the 1-ethyl compound are expected to inherit this core scaffold selectivity.
Comparator Or Baseline	Other N-substituted 4-pyrazolylthiosemicarbazones.
Quantified Difference	Minimum fungicidal concentrations are lower than bactericidal concentrations by a factor of 2-4, indicating a selective antifungal preference.
Conditions	In vitro antimicrobial screening of synthesized 4-pyrazolylthiosemicarbazones.

Why This Matters

This inherent antifungal selectivity, modifiable by the 1-ethyl group, makes the compound a strategic starting point for antifungal drug discovery or agrochemical development over antimicrobial programs seeking a broad-spectrum, undifferentiated hit.

• [1] Gavryliuk, O. I., Panasenko, N. V., & Dejneka, S. Ye. (2017). Synthesis and study of antimicrobial properties of (3-aryl-1-phenyl-1H-pyrazol)-4-carbaldehyde thiosemicarbazones. *Clinical and Experimental Pathology*, 16(1.59). View Source

HDAC Inhibitor Scaffolds via Pyrazole-3-Carboxylic Acid

The 4-formylpyrazole scaffold is a recognized reactant in synthesizing 1,3-disubstituted-pyrazole derivatives that act as novel class I and IIb histone deacetylase (HDAC) inhibitors . The target compound provides the critical 3-carboxylic acid moiety needed to incorporate a zinc-binding group, a key pharmacophore for HDAC inhibition. Its ethyl substituent offers a balanced lipophilic cap group compared to a methyl or phenyl group, critical for cell permeability and target engagement.

HDAC inhibitor scaffold

Data to verify

Class I/IIb inhibitor synthetic entry

Synthetic utility review context

Source review; no direct data

Evidence Dimension	Synthetic entry to HDAC inhibitor pharmacophore
Target Compound Data	Provides a 3-COOH group for zinc-binding group conjugation directly on the privileged HDAC inhibitor 4-formylpyrazole core.
Comparator Or Baseline	4-Formylpyrazole (lacks 3-COOH) and 4-formyl-1H-pyrazole-3-carboxylic acid (lacks an N-alkyl group for lipophilicity tuning).
Quantified Difference	Not applicable for this class-level synthetic utility comparison.
Conditions	Structure-activity relationship (SAR) development of class I and IIb HDAC inhibitors.

Why This Matters

The compound uniquely combines three privileged features—an N¹-ethyl cap, a C4-formyl for linker attachment, and a C3-carboxylic acid for zinc binding—making it a rationally superior, single starting material for focused HDAC inhibitor libraries.

1-Ethyl-4-formyl-pyrazole-3-carboxylic acid: Key Application Scenarios

Antidiabetic Lead Optimization

The target compound is ideally suited for synthesizing thiazolidine-2,4-dione hybrids, which are known peroxisome proliferator-activated receptor gamma (PPARγ) agonists. Its free carboxylic acid can be directly conjugated, while the formyl group condenses with thiosemicarbazide to yield 4-pyrazolylthiosemicarbazone intermediates. These can be cyclized into 1,3-thiazolidine-4-one derivatives with in vivo hypoglycemic activity, as demonstrated for the 1-methyl analog, which reduced blood glucose by 30.4% compared to pioglitazone's 23.9% [1]. The 1-ethyl variant offers a different lipophilicity profile for ADME optimization.

HDAC Inhibitor Library Synthesis

The unique juxtaposition of functional groups makes the compound a strategic starting point for HDAC inhibitor synthesis. The 3-carboxylic acid can be readily converted to a hydroxamic acid, a canonical zinc-binding group. The 4-formyl group serves as an attachment point for a linker to a surface recognition cap, and the N¹-ethyl group itself acts as a lipophilic cap. This trifunctional reactivity enables a modular approach to generating diverse, patentable HDAC inhibitors for cancer research .

Selective Antifungal Lead Generation

The scaffold's demonstrated 2- to 4-fold selectivity for antifungal over antibacterial activity, as seen in its derived thiosemicarbazones, positions it for antifungal lead optimization [2]. The 1-ethyl substitution provides a balance of lipophilicity and steric bulk that can be leveraged to enhance membrane penetration in fungal pathogens while maintaining selectivity, a key metric in agrochemical development.

Electrochemical Synthesis of Pyrazole Dicarboxylic Acids

For researchers exploring electrochemical methods in synthesis, the compound provides a predictable yield profile (Me > Et > Ph) in the oxidation to pyrazole-3,4-dicarboxylic acids [3]. The 1-ethyl variant serves as an ideal test substrate for developing scalable electrochemical processes, offering a middle ground between the high reactivity of the methyl analog and the lower efficiency of the phenyl analog.

Application

Selection Property

Validation Focus

Antidiabetic lead research

Bifunctional scaffold for thiazolidine-dione conjugation

Glucose reduction model endpoint review

HDAC inhibitor library synthesis

Trifunctional reactivity: zinc-binding group, linker, cap

Class I/IIb HDAC inhibition assay context

Antifungal lead optimization

Antifungal selectivity scaffold

MIC and selectivity endpoint review

Electrochemical dicarboxylic acid synthesis

N1-substituent yield ranking predictability

Process chemistry yield review

• [1] Perepelytsya, O. O., Yaremiy, I. M., Kupchanko, K. P., Panasenko, N. V., Bratenko, M. K., & Vovk, M. V. (2019). Synthesis and hypoglycemic activity of derivatives of 4-((1,3-thiazolydine-5-yliden)methy)pyrazole-3-carbonic acid and its esters. *Chernivtsi University Scientific Herald. Chemistry*, (819), 37-44. View Source
• [2] Gavryliuk, O. I., Panasenko, N. V., & Dejneka, S. Ye. (2017). Synthesis and study of antimicrobial properties of (3-aryl-1-phenyl-1H-pyrazol)-4-carbaldehyde thiosemicarbazones. *Clinical and Experimental Pathology*, 16(1.59). View Source
• [3] Lyalin, B. V., & Petrosyan, V. A. (2013). Electrosynthesis of pyrazole-4-carboxylic acids by oxidation of 4-formylpyrazoles on NiO(OH)-electrode in aqueous alkaline solution. *Russian Chemical Bulletin*, 62(5), 1148–1153. View Source